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Compound of Interest

Compound Name: FR260330

Cat. No.: B1672738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation of a stock

solution of FR260330, a potent and selective inhibitor of inducible nitric oxide synthase (iNOS).

Accurate preparation of this stock solution is critical for ensuring the reproducibility and validity

of experimental results.

Compound Information
Parameter Value

Compound Name FR260330

Mechanism of Action
Inhibitor of inducible nitric oxide synthase

(iNOS)

Molecular Weight 684.7 g/mol

CAS Number 871473-34-6

Solubility Data
The solubility of FR260330 is a critical factor in the preparation of a concentrated stock

solution. Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent.
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Solvent Solubility

DMSO ≥ 34 mg/mL (≥ 49.66 mM)

Ethanol Insoluble

Water Insoluble

Note: It is recommended to perform a small-scale solubility test before preparing a large

volume of stock solution.

Experimental Protocols
Preparation of a 10 mM FR260330 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of FR260330 in DMSO. This

concentration is suitable for subsequent dilution to working concentrations for most in vitro cell-

based assays.

Materials:

FR260330 powder

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of FR260330:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1672738?utm_src=pdf-body
https://www.benchchem.com/product/b1672738?utm_src=pdf-body
https://www.benchchem.com/product/b1672738?utm_src=pdf-body
https://www.benchchem.com/product/b1672738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 684.7 g/mol x 1000 mg/g = 6.847 mg

Weigh FR260330:

Carefully weigh out 6.85 mg of FR260330 powder using a calibrated analytical balance

and transfer it to a sterile microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the FR260330
powder.

Dissolve the compound:

Vortex the tube thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect

the solution to ensure there are no undissolved particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 6 months).
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FR260330 Stock Solution Preparation Workflow
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Figure 1. Workflow for preparing FR260330 stock solution.

In Vitro Nitric Oxide (NO) Production Assay using RAW
264.7 Macrophages
This protocol provides a method to evaluate the inhibitory effect of FR260330 on nitric oxide

production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:
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RAW 264.7 cells

DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin

Lipopolysaccharide (LPS) from E. coli

FR260330 stock solution (10 mM in DMSO)

Griess Reagent System

96-well cell culture plates

Sodium nitrite (NaNO₂) standard

Procedure:

Cell Seeding:

Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of

complete DMEM.

Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

Compound Treatment:

Prepare serial dilutions of the FR260330 stock solution in complete DMEM to achieve the

desired final concentrations (e.g., 0.1, 1, 10, 100, 1000 nM). Remember to include a

vehicle control (DMSO at the same final concentration as the highest FR260330
concentration).

After 24 hours of incubation, remove the old media and add 100 µL of fresh media

containing the different concentrations of FR260330 or vehicle control.

Pre-incubate the cells with the compound for 1 hour.

Stimulation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1672738?utm_src=pdf-body
https://www.benchchem.com/product/b1672738?utm_src=pdf-body
https://www.benchchem.com/product/b1672738?utm_src=pdf-body
https://www.benchchem.com/product/b1672738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 10 µL of LPS solution (final concentration 1 µg/mL) to all wells except the negative

control wells.

Incubate the plate for another 24 hours at 37°C in a 5% CO₂ incubator.

Nitrite Measurement (Griess Assay):

After incubation, collect 50 µL of the cell culture supernatant from each well and transfer to

a new 96-well plate.

Prepare a sodium nitrite standard curve (e.g., 0, 1.56, 3.125, 6.25, 12.5, 25, 50, 100 µM).

Add 50 µL of Sulfanilamide solution (Component A of Griess Reagent) to each well and

incubate for 5-10 minutes at room temperature, protected from light.

Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (NED) solution (Component

B of Griess Reagent) to each well and incubate for 5-10 minutes at room temperature,

protected from light.

Measure the absorbance at 540 nm using a microplate reader.

Data Analysis:

Calculate the nitrite concentration in each sample using the standard curve.

Determine the percentage of inhibition of NO production by FR260330 at each

concentration compared to the LPS-stimulated vehicle control.

Calculate the IC₅₀ value of FR260330.

Mechanism of Action: Inhibition of iNOS
Dimerization
FR260330 exerts its inhibitory effect on iNOS by preventing the dimerization of the iNOS

monomer. The active form of iNOS is a homodimer. By interfering with this dimerization

process, FR260330 effectively blocks the synthesis of nitric oxide.
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FR260330 Mechanism of Action
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Figure 2. Signaling pathway illustrating the inhibitory action of FR260330.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling FR260330 and DMSO.

Handle FR260330 powder in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Exercise caution and

avoid direct skin contact.

Consult the Safety Data Sheet (SDS) for FR260330 for complete safety information.
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Available at: [https://www.benchchem.com/product/b1672738#preparing-fr260330-stock-
solution-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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